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Compound of Interest

Compound Name: Dibac

Cat. No.: B8683951

Introduction

DiBAC.(3) (Bis-(1,3-dibutylbarbituric acid)trimethine oxonol) is a slow-response, voltage-
sensitive fluorescent dye widely utilized by researchers, scientists, and drug development
professionals to measure changes in cell membrane potential.[1][2] This anionic dye enters
depolarized cells, binds to intracellular membranes, and exhibits enhanced fluorescence.
Conversely, in hyperpolarized cells, the dye is largely excluded, resulting in lower fluorescence.
This property makes DiBACa4(3) a valuable tool for studying ion channel activity, screening
drugs, and assessing cellular excitability in various cell types, including cardiac and neural
cells.[3] It is also employed in toxicology studies to evaluate the impact of substances on cell

membrane potential.[3]

This document provides detailed protocols for the preparation of DiBACa(3) stock and working
solutions, along with essential information on its properties and handling.

Properties of DIBAC4(3)
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Property Value

Molecular Formula C27H40N406
Molecular Weight 516.6 g/mol [4]
Appearance Orange solid[5]
Excitation Maximum ~490 nm[3][4][6]1[7]
Emission Maximum ~516 nm[4][5]

Soluble in DMSO, ethanol, and

Solubility . .
dimethylformamide (DMF)[4][8]

Preparation of DIBAC4(3) Stock Solution

Proper preparation of a concentrated stock solution is crucial for accurate and reproducible
experimental results. Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent.

[3][41[6][°]

Materials:
« DIBAC4(3) solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber vials

Vortex mixer

Sonicator (recommended)[10]

Protocol:

o Calculate the required mass of DIBACa4(3): To prepare a stock solution of a desired
concentration (e.g., 10 mM), use the following formula: Mass (g) = Concentration (mol/L) x
Volume (L) x Molecular Weight ( g/mol )

e Dissolve DIBAC4(3) in DMSO:
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o Bring the DIBAC4(3) vial to room temperature before opening.

o Add the appropriate volume of DMSO to the vial containing the solid DiBAC4(3) to achieve
the desired concentration. Stock solution concentrations typically range from 1 mM to 40
mM.[3][6][9]

o Vortex thoroughly to dissolve the solid. Sonication may be beneficial to ensure complete
dissolution.[3][10]

e Aliquot and Store:

o Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes or
amber vials to avoid repeated freeze-thaw cycles.[6][9][10]

o Store the aliquots at -20°C or -80°C, protected from light.[6][9]

o When stored properly, the stock solution in DMSO is stable for at least one year at -80°C.

[3]

Desired Stock Mass of DIiBACa(3) for 1
) Volume of DMSO
Concentration mL
1mM 0.517 mg 1mL
5 mM 2.585 mg 1mL
10 mM 5.17 mg 1mL
40 mM 20.68 mg 1mL

Preparation of DIBAC4(3) Working Solution

The working solution is prepared by diluting the stock solution in a suitable agueous buffer or
cell culture medium. The final concentration of the working solution will depend on the specific
cell type and experimental design.

Materials:
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e DIBAC4(3) stock solution

o Appropriate aqueous buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM
HEPES, Krebs-Ringer-HEPES (KRH) buffer, or cell culture medium)[7][9]

» Sterile conical tubes or microcentrifuge tubes

Protocol:

» Determine the final working concentration: The optimal working concentration should be
determined empirically for each cell type and application, but typically ranges from 100 nM to
40 uM.[6][7][9] High concentrations may be toxic to cells.[3]

« Dilute the stock solution:
o Thaw an aliquot of the DiBAC4(3) stock solution and bring it to room temperature.

o Dilute the stock solution into the desired buffer or medium to the final working
concentration. For example, to prepare 1 mL of a 5 pM working solution from a 10 mM
stock solution, add 0.5 pL of the stock solution to 999.5 pL of buffer.

o Itis recommended to prepare the working solution fresh on the day of the experiment and
keep it protected from light.[6][9]

Working Solution Concentration Ranges for Different

Applications:

Application Typical Working Concentration
Cell-based assays (e.g., HEK293 cells) 100 nM - 5 uM[3][7]

Whole organism imaging (e.g., planarians) ~0.1 ng/pL (~0.19 uM)[11]

General cell staining 1-5uM[3]

High-throughput screening 10 - 40 puMI[6][9]

Experimental Workflow
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The following diagram illustrates the general workflow for preparing DiBACa(3) solutions and
performing a cell-based membrane potential assay.

Solution Preparation Cell-Based Assay

Weigh solid DiBAC4(3) Seed and culture cells

' '

Dissolve in DMSO

Add DiBACa4(3) working solution to cells

(1-40 mM)
Aliquot and store stock solution Incubate for 15-60 minutes at 37°C
(-20°C or -80°C, protected from light) (protected from light)

: '

Dilute stock solution in
-aqueous buffer to working Optional: Wash cells to remove unbound dye
-concentration (0.1-40 uM)

Measure fluorescence
(EX/Em = ~490/516 nm)

Click to download full resolution via product page
Caption: Workflow for DiBACa(3) solution preparation and cell staining.

Signaling Pathway Logic

The mechanism of action of DIBAC4(3) is based on its voltage-sensitive distribution across the
plasma membrane.
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Caption: Mechanism of DIBACa4(3) in response to membrane potential changes.

Important Considerations

Photosensitivity: DIBACa4(3) is light-sensitive. All steps involving the dye should be performed
in the dark or under low-light conditions to prevent photobleaching and degradation.[3]

Toxicity: While generally safe at typical working concentrations, higher concentrations of
DIBAC4(3) can be cytotoxic. It is essential to optimize the concentration for each specific cell
type to minimize off-target effects.[3]

Calibration: For quantitative measurements of membrane potential, it is recommended to
generate a calibration curve using potassium ionophores like valinomycin or gramicidin to set
known membrane potentials.

Aqueous Solubility: DIBAC4(3) has poor solubility in aqueous buffers. To achieve maximum
solubility, it is crucial to first dissolve it in an organic solvent like DMSO before diluting it into
the aqueous buffer of choice.[4] Aqueous solutions should not be stored for more than one
day.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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